Centchroman hydrochloride
Centchroman hydrochloride
Brand Name:
Vulcanchem
CAS No.:
51023-56-4
VCID:
VC20757236
InChI:
InChI=1S/C30H35NO3.ClH/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31;/h4-6,9-16,21,28-29H,7-8,17-20H2,1-3H3;1H/t28-,29+;/m1./s1
SMILES:
CC1(C(C(C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl
Molecular Formula:
C30H35NO3.ClH
Molecular Weight:
494.1 g/mol
Centchroman hydrochloride
CAS No.: 51023-56-4
Cat. No.: VC20757236
Molecular Formula: C30H35NO3.ClH
Molecular Weight: 494.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 51023-56-4 |
|---|---|
| Molecular Formula | C30H35NO3.ClH |
| Molecular Weight | 494.1 g/mol |
| IUPAC Name | 1-[2-[4-[(3R,4R)-7-methoxy-2,2-dimethyl-3-phenyl-3,4-dihydrochromen-4-yl]phenoxy]ethyl]pyrrolidine;hydrochloride |
| Standard InChI | InChI=1S/C30H35NO3.ClH/c1-30(2)29(23-9-5-4-6-10-23)28(26-16-15-25(32-3)21-27(26)34-30)22-11-13-24(14-12-22)33-20-19-31-17-7-8-18-31;/h4-6,9-16,21,28-29H,7-8,17-20H2,1-3H3;1H/t28-,29+;/m1./s1 |
| Standard InChI Key | ZRGUGBSQWQXLHB-QBYKQQEBSA-N |
| Isomeric SMILES | CC1([C@H]([C@@H](C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl |
| SMILES | CC1(C(C(C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl |
| Canonical SMILES | CC1(C(C(C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=CC=C5)C.Cl |
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